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Compound of Interest

Compound Name: Hepta-4,6-dienal

Cat. No.: B15436552

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Hepta-4,6-
dienal, a polyunsaturated fatty aldehyde. Due to the existence of multiple isomers, this
document primarily focuses on the most well-documented isomer, (2E,4E)-Hepta-2,4-dienal,
while also providing available data for (4E)-hepta-4,6-dienal. It is crucial for laboratory
personnel to consult the specific safety data sheet (SDS) for the particular isomer in use.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Hepta-4,6-dienal is
fundamental to its safe handling. The following table summarizes key quantitative data for two
common isomers.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15436552?utm_src=pdf-interest
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property (2E,4E)-Hepta-2,4-dienal (4E)-hepta-4,6-dienal
Molecular Formula C7H100[1][2] C7H100[3]

Molecular Weight 110.15 g/mol [1][2] 110.15 g/mol [3]

CAS Number 4313-03-5[2] 79280-39-0[3]
Appearance Yellow clear liquid (est)[4] Not specified

Boiling Point 576 °F / 302 °C (lit.)[5] Not specified

Melting Point 68 - 72 °F / 20 - 22 °C (lit.)[5] Not specified

Flash Point 150.00 °F TCC ( 65.56 °C.)[4] Not specified

Density 0.777 g/mL (77 °F / 25 °C) (lit.) Not specified

[5]

Hazard Identification and GHS Classification

Hepta-4,6-dienal is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.

GHS Pictograms:

Warning

GHS Hazard Statements for (4E)-hepta-4,6-dienal[4]:

e H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
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GHS Hazard Statements for (2E,4E)-Hepta-2,4-dienal[1]
[31[7]:

e H227: Combustible liquid.

H302: Harmful if swallowed.[2][6]

H311: Toxic in contact with skin.[2][6]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[6]

Toxicological Data

The toxicological profile of Hepta-4,6-dienal underscores the need for careful handling to
minimize exposure. The following table summarizes available acute toxicity data.

Route of Exposure  Species LD50 Value Reference
Oral Rat 1150 mg/kg [7]
Dermal Rabbit 313 mg/kg [7]
Dermal Guinea Pig > 5000 mg/kg [7]

Experimental Protocols for Safe Handling and
Storage

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory
personnel and the integrity of research.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

e Eye and Face Protection: Wear approved safety glasses with side-shields or a face shield.
Use equipment for eye protection tested and approved under appropriate government
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standards such as NIOSH (US) or EN 166 (EU).

e Skin Protection:

o Gloves: Handle with gloves that have been inspected prior to use. Use proper glove
removal technique (without touching the glove's outer surface) to avoid skin contact.
Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.

o Clothing: Wear a lab coat or other protective clothing.[8] For tasks with a higher risk of
exposure, a complete suit protecting against chemicals should be worn.[1]

o Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with
appropriate cartridges (e.g., organic vapor) as a backup.[1] For situations where a respirator
is the sole means of protection, a full-face supplied-air respirator should be used.[1]
Respirators and their components must be tested and approved under relevant government
standards (e.g., NIOSH in the US).[1]

Handling Procedures

o General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or
mist. Wash hands thoroughly after handling, before breaks, and at the end of the workday.
Do not eat, drink, or smoke in areas where the chemical is handled.

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
Take precautionary measures against static discharge.

Storage Procedures

o Container: Keep the container tightly closed in a dry and well-ventilated place. Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.

o Storage Conditions: Store in a cool place. Some sources recommend storage at -20°C for
one month or -80°C for six months for stock solutions.[10]
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Incompatibilities: Keep away from incompatible materials. While specific incompatibilities for
Hepta-4,6-dienal are not detailed in the provided results, it is prudent to avoid strong
oxidizing agents, strong bases, and strong reducing agents.

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving Hepta-4,6-

dienal.

First-Aid Measures

General Advice: Move the affected person out of the dangerous area and consult a
physician. Show the safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take the victim
immediately to the hospital. Consult a physician.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Accidental Release Measures

Personal Precautions: Wear appropriate respiratory protection and avoid breathing vapors,
mist, or gas.[1] Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Evacuate
personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
let the product enter drains.[1]

Methods for Cleaning Up: Contain the spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a
container for disposal according to local / national regulations.[1]
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Disposal Considerations

¢ Product: This combustible material may be burned in a chemical incinerator equipped with

an afterburner and scrubber.[1]

o Contaminated Packaging: Dispose of as unused product.[1] All disposal practices must be in

accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Hepta-4,6-dienal

from receipt to disposal.
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Caption: Logical workflow for the safe handling of Hepta-4,6-dienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Hepta-4,6-dienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15436552#hepta-4-6-dienal-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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